1-(3-(5-(Thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)propan-1-one

• IUPAC Name: 1-[3-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C14H17N3O2S/c1-2-12(18)17-6-3-4-10(8-17)13-15-16-14(19-13)11-5-7-20-9-11/h5,7,9-10H,2-4,6,8H2,1H3
• InChI Key: SQZVGIHZSOZUHU-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCCC(C1)C2=NN=C(O2)C3=CSC=C3
• Molecular Formula: C14H17N3O2S
• Molecular Weight: 291.37 g/mol
• CAS No.: 1797736-69-6

Description

1-(3-(5-(Thiophen-3-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C14H17N3O2S and its molecular weight is 291.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

1,3,4-Oxadiazole derivatives are recognized for their significant biological activities, prompting researchers to synthesize and evaluate various derivatives for potential applications. Khalid et al. (2016) synthesized a series of 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzylsulfides. These compounds were evaluated against butyrylcholinesterase (BChE) enzyme and subjected to molecular docking studies to determine their binding affinity and orientation within the active sites of human BChE protein, highlighting their potential in biochemical applications (Khalid et al., 2016).

Antimicrobial and Anticancer Potential

Derivatives of 1,3,4-oxadiazole have also been explored for their antimicrobial and anticancer properties. Another study by Khalid et al. (2016) focused on the synthesis of N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide, demonstrating moderate to significant antimicrobial activity against both Gram-negative and Gram-positive bacteria (Khalid et al., 2016).

Rehman et al. (2018) synthesized piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids and evaluated them as anticancer agents. Their study found that some derivatives exhibited strong anticancer activity, underlining the therapeutic potential of these compounds in cancer research (Rehman et al., 2018).

Structural and Chemical Studies

The crystal and molecular structures of certain derivatives, such as rac-threo-ifenprodil and other 4-benzylpiperidinyl derivatives, have been analyzed to understand their chemical properties and interactions. These studies are vital for designing drugs with targeted biological activities, as they provide insights into the structural requirements for activity (Kubicki & Codding, 2003).